(2E)-3-cyclopropyl-3-(3,4-dimethylphenyl)prop-2-enoicacid

• IUPAC Name: (E)-3-cyclopropyl-3-(3,4-dimethylphenyl)prop-2-enoic acid
• InChI: InChI=1S/C14H16O2/c1-9-3-4-12(7-10(9)2)13(8-14(15)16)11-5-6-11/h3-4,7-8,11H,5-6H2,1-2H3,(H,15,16)/b13-8+
• InChI Key: VDCHXJLDLGPJOM-MDWZMJQESA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=CC(=O)O)C2CC2)C
• Isomeric SMILES: CC1=C(C=C(C=C1)/C(=C/C(=O)O)/C2CC2)C
• Molecular Formula: C14H16O2
• Molecular Weight: 216.27 g/mol

Description

(2E)-3-cyclopropyl-3-(3,4-dimethylphenyl)prop-2-enoic acid is a cinnamic acid derivative characterized by a prop-2-enoic acid backbone with a cyclopropyl group and a 3,4-dimethylphenyl substituent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

The compound’s unique features include:

• 3,4-Dimethylphenyl group : Adds hydrophobicity and steric bulk, which may reduce solubility but improve membrane permeability.

Comparisons with key analogs are summarized below:

Table 1: Key Properties of (2E)-3-cyclopropyl-3-(3,4-dimethylphenyl)prop-2-enoic Acid and Analogs

Compound Name	Substituents	Molecular Weight (g/mol)*	Solubility Trends	pKa*	Applications/Properties
(2E)-3-cyclopropyl-3-(3,4-dimethylphenyl)prop-2-enoic acid	Cyclopropyl, 3,4-dimethylphenyl	~260	Low (hydrophobic groups)	~4.5–5.0	Hypothesized antimicrobial/anti-inflammatory activity
(2E)-3-phenylprop-2-enoic acid (FDB019655)	Phenyl	148.16	Moderate (polar carboxyl)	4.44	Food preservative, precursor
3,4-Dihydroxycinnamic acid (FDB018354)	3,4-Dihydroxyphenyl	180.16	High (polar -OH groups)	4.62	Antioxidant, anti-cancer
trans-3,4-Difluorocinnamic acid	3,4-Difluorophenyl	184.13	Moderate (electron-withdrawing F)	~4.3	Enhanced stability, drug design
3,4-(Methylenedioxy)cinnamic acid (HY-W009993)	1,3-Dioxaindan-5-yl	192.17	Low (non-polar dioxane ring)	~4.8	Metabolic stability studies

*Molecular weights and pKa values are estimated based on substituent contributions.

Research Findings on Substituent Effects

Hydroxyl Groups (3,4-Dihydroxycinnamic acid): The 3,4-dihydroxy configuration in caffeic acid enhances antioxidant activity due to radical scavenging via phenolic -OH groups .

Fluorine Substituents (trans-3,4-Difluorocinnamic acid) : Fluorine atoms increase electronegativity, improving resistance to enzymatic degradation and altering binding affinity in drug candidates .

Cyclopropyl and Dimethylphenyl Groups : These substituents likely reduce aqueous solubility but may enhance interactions with hydrophobic enzyme pockets, suggesting utility in targeted therapeutics.